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Compound of Interest

Compound Name: CNX-774

Cat. No.: B15577215 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, storage, and disposal of CNX-774, a potent kinase inhibitor.

This document provides critical safety and logistical information for the laboratory use of CNX-
774. Adherence to these guidelines is essential to ensure personnel safety and maintain

experimental integrity. CNX-774 is an irreversible and highly selective Bruton's tyrosine kinase

(BTK) inhibitor and has also been identified as an inhibitor of equilibrative nucleoside

transporter 1 (ENT1).[1][2] Due to its potent biological activity, appropriate personal protective

equipment (PPE) and handling procedures are mandatory.

Personal Protective Equipment (PPE)
The following table summarizes the required and recommended personal protective equipment

for handling CNX-774 in a laboratory setting. This guidance is based on standard practices for

handling potent chemical compounds.
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PPE Category Equipment
Specifications and Use

Cases

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for integrity before use

and change them frequently,

especially if contamination is

suspected.

Eye Protection
Safety glasses with side

shields or goggles

Must be worn at all times when

handling CNX-774 in solid or

solution form to protect against

splashes.

Body Protection Laboratory coat

A standard laboratory coat

should be worn to protect

street clothing. For procedures

with a higher risk of splashes,

a chemically resistant apron

over the lab coat is

recommended.

Respiratory Protection Fume hood

All weighing and handling of

powdered CNX-774 should be

conducted in a certified

chemical fume hood to prevent

inhalation of airborne particles.

Operational and Disposal Plans
Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks. CNX-774 powder should

be stored at -20°C.[3] Solutions of CNX-774 in solvents like DMSO can also be stored at -20°C

for extended periods.

Preparation of Stock Solutions:
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The following table provides guidance for preparing stock solutions of CNX-774 (Molecular

Weight: 499.50 g/mol ).

Desired

Concentration
1 mg Mass 5 mg Mass 10 mg Mass

1 mM 2.002 mL 10.010 mL 20.020 mL

5 mM 0.400 mL 2.002 mL 4.004 mL

10 mM 0.200 mL 1.001 mL 2.002 mL

Note: CNX-774 is soluble in DMSO at concentrations up to 100 mg/mL and in ethanol at 2

mg/mL. It is insoluble in water.

Handling Procedures:

Designated Area: All work with CNX-774 should be performed in a designated area within a

laboratory, away from general traffic.

Fume Hood: As a standard precaution for handling potent compounds, all weighing and

initial dilutions of the powdered form must be carried out in a certified chemical fume hood to

minimize inhalation risk.

Avoid Contact: Minimize direct contact with the compound. Use spatulas for transferring

powder and ensure all manipulations are performed over a disposable absorbent bench liner.

Contamination: In case of skin contact, wash the affected area immediately with soap and

water. If eye contact occurs, flush with copious amounts of water for at least 15 minutes and

seek medical attention.

Disposal Plan:

All waste materials contaminated with CNX-774, including empty vials, pipette tips, gloves, and

bench liners, must be disposed of as hazardous chemical waste.

Waste Segregation: Do not mix CNX-774 waste with other waste streams.
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Waste Containers: Use clearly labeled, sealed containers for solid and liquid waste.

Institutional Guidelines: Follow all local and institutional regulations for the disposal of

hazardous chemical waste. Contact your institution's Environmental Health and Safety (EHS)

department for specific procedures.

Experimental Workflow and Signaling Pathway
The following diagrams illustrate the general workflow for handling CNX-774 and its known

signaling pathways.
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Caption: General workflow for the safe handling and disposal of CNX-774.
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Caption: CNX-774 inhibits both the BTK signaling pathway and the ENT1 transporter.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
CNX-774]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15577215#personal-protective-equipment-for-
handling-cnx-774]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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